Cas no 37385-92-5 (5-Chloro-1,3-dihydro-1-methyl-3-phenyl-2H-benzimidazol-2-one)

• Product Name: 5-Chloro-1,3-dihydro-1-methyl-3-phenyl-2H-benzimidazol-2-one
• CAS No: 37385-92-5
• MF: C₁₄H₁₁ClN₂O
• MW: 258.70294213295
• CID: 306975
• PubChem ID: 216483
• Update Time: 2025-04-19

5-Chloro-1,3-dihydro-1-methyl-3-phenyl-2H-benzimidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazol-2-one,5-chloro-1,3-dihydro-1-methyl-3-phenyl-
• 5-Chloro-1,3-dihydro-1-methyl-3-phenyl-2H-benzimidazol-2-one
• 5-chloro-1-methyl-3-phenylbenzimidazol-2-one
• 1,3-Dihydro-5-chloro-1-methyl-3-phenyl-2H-benzimidazol-2-one
• 1-Methyl-3-phenyl-5-chlorobenzimidazolin-2-one
• 2H-Benzimidazol-2-one,1,3-dihydro-5-chloro-1-methyl-3-phenyl
• 5-chloro-1-methyl-3-phenyl-1,3-dihydro-2h-benzimidazol-2-one
• 5-chloro-1-methyl-3-phenyl-1,3-dihydro-benzoimidazol-2-one
• P4QK24E8JE
• 2H-Benzimidazol-2-one, 5-chloro-1,3-dihydro-1-methyl-3-phenyl-
• BRN 0799423
• 37385-92-5
• AKOS030242016
• starbld0004852
• 2H-Benzimidazol-2-one, 1,3-dihydro-5-chloro-1-methyl-3-phenyl-
• 5-chloro-1-methyl-3-phenyl-2,3-dihydro-1H-1,3-benzodiazol-2-one
• 5-Chloro-1-methyl-3-phenyl-1,3-dihydro-2H-benzo[d]imidazol-2-one
• DTXSID10190820

• Inchi： 1S/C14H11ClN2O/c1-16-12-8-7-10(15)9-13(12)17(14(16)18)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： SGKDZYXVYGIVQP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C1C=CC=CC=1)C(N2C)=O

Computed Properties

• Exact Mass: 258.05600
• Monoisotopic Mass: 258.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Density: 1.338
• Boiling Point: 404.6°Cat760mmHg
• Flash Point: 198.5°C
• Refractive Index: 1.65
• PSA: 26.93000
• LogP: 2.98260